(2R,3R)-2-(3-chlorophenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: (2R,3R)-2-(3-chlorophenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C14H16ClNO3/c1-2-16-12(17)7-6-11(14(18)19)13(16)9-4-3-5-10(15)8-9/h3-5,8,11,13H,2,6-7H2,1H3,(H,18,19)/t11-,13+/m1/s1
• InChI Key: FJUHZKMSZLYMCW-YPMHNXCESA-N
• Canonical SMILES: CCN1C(C(CCC1=O)C(=O)O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: CCN1[C@H]([C@@H](CCC1=O)C(=O)O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H16ClNO3
• DSSTOX Substance ID: DTXSID201159109
• Molecular Weight: 281.73 g/mol
• CAS RN: 1175689-25-4

Description

(2R,3R)-2-(3-Chlorophenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid, commonly referred to as CEPPCA, is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water and is commonly used as a starting material for the synthesis of other compounds. CEPPCA has a wide range of biochemical and physiological effects and is used in various fields such as pharmacology, biochemistry, and molecular biology.

Scientific Research Applications

CEPPCA has a wide range of applications in scientific research. It is used as a starting material for the synthesis of other compounds, and is also used in the study of enzyme kinetics and protein-ligand interactions. It is also used as a tool for studying the structure and function of proteins, and has been used to study the effects of small molecules on the activity of enzymes. Additionally, CEPPCA has been used as a tool for studying the effects of drugs on the activity of enzymes.

Mechanism Of Action

CEPPCA is believed to act by binding to the active site of enzymes, thus inhibiting their activity. This inhibition is believed to be due to the presence of a hydrogen bond between the carboxylic acid group of CEPPCA and the active site of the enzyme. Additionally, CEPPCA may also interact with the enzyme via hydrophobic interactions.
Biochemical and Physiological Effects
CEPPCA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins. Additionally, CEPPCA has been shown to have an effect on the activity of the immune system, and has been shown to have an effect on the growth and development of cells.

Advantages And Limitations For Lab Experiments

CEPPCA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and is also stable under a wide range of conditions. Additionally, CEPPCA has a wide range of applications in scientific research, making it a versatile and useful tool for laboratory experiments. However, CEPPCA also has some limitations for use in laboratory experiments. It is not soluble in organic solvents, and can be difficult to work with in aqueous solutions. Additionally, CEPPCA has a relatively short shelf life and can degrade quickly in the presence of light or heat.

Future Directions

There are a number of potential future directions for research involving CEPPCA. One potential direction is to further explore its effects on the activity of enzymes involved in the metabolism of drugs. Additionally, further research could be conducted to explore the effects of CEPPCA on the activity of other enzymes, such as those involved in the synthesis of proteins. Additionally, further research could be conducted to explore the effects of CEPPCA on the activity of the immune system, as well as its effects on the growth and development of cells. Finally, further research could be conducted to explore the potential use of CEPPCA as a tool for drug development.

Synthesis Methods

CEPPCA can be synthesized by a variety of methods, including the reaction of 3-chlorophenylacetic acid with ethyl acetate in the presence of an acid catalyst. The reaction proceeds in two steps, with the first step involving the formation of a carboxylic acid intermediate. The second step involves the dehydration of the intermediate to form the desired product. The reaction can be carried out in either aqueous or organic solvents, and yields of up to 99% can be achieved.